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Compound of Interest

Compound Name: Nigericin sodium salt

Cat. No.: B1678870 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of your work

and your personal safety are paramount. This document provides essential, immediate safety

and logistical information for handling Nigericin sodium salt, a potent ionophore antibiotic.

Adherence to these guidelines is critical to mitigate risks and ensure a safe laboratory

environment.

Hazard Summary and Quantitative Data
Nigericin sodium salt is a toxic compound that requires careful handling. It is classified as

acutely toxic if swallowed or in contact with skin, and fatal if inhaled. It also causes skin and

serious eye irritation and may cause respiratory irritation.[1][2][3][4] The toxicological properties

have not been fully investigated, underscoring the need for caution.[5]

Toxicity Data Value Route Species

LD50 190 mg/kg Oral Mouse

LD50 2.5 mg/kg Intraperitoneal Mouse

LD50 48 mg/kg Intraperitoneal Mouse

This table summarizes the available acute toxicity data for Nigericin sodium salt.[6]
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A multi-layered approach to PPE is crucial to prevent exposure. The following table outlines the

recommended PPE for handling Nigericin sodium salt.

Task Required PPE Specifications

All Handling Procedures Gloves

Double-gloving is

recommended. Use nitrile,

butyl, or neoprene gloves that

are impermeable and resistant

to the chemical.[1] Ensure

gloves are elbow-length to

protect wrists.

Eye Protection

Tightly sealed, non-fogging

safety goggles or a full-face

shield.[1][7]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is necessary if

exposure limits may be

exceeded or if irritation is

experienced.[1][5] For handling

the powder, a respirator is

mandatory.

Protective Clothing

A disposable gown or

chemical-resistant coveralls

that cover the entire body from

wrists to ankles.[7]

Footwear
Unlined, chemical-resistant

boots that cover the ankles.[7]

Operational Plans: Step-by-Step Handling
Procedures
Strict adherence to the following procedures is mandatory when working with Nigericin
sodium salt. All manipulations of the powder must be conducted in a certified chemical fume
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hood or a ventilated balance enclosure.

Preparation
Designate a Handling Area: Clearly mark a specific area within a chemical fume hood for all

work with Nigericin sodium salt.

Assemble Materials: Before starting, gather all necessary equipment, including a pre-

weighed, sealable container for the compound, solvents, and waste containers.

Review Safety Information: Read and understand the Safety Data Sheet (SDS) thoroughly

before beginning any work.

Donning PPE Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1678870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Donning Sequence

Perform Hand Hygiene 1. Don Gown/
Coveralls 2. Don Respirator 3. Don Eye Protection 4. Don Outer Gloves

(over gown cuffs)
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Spill Occurs

1. Alert others
and evacuate area

2. Assess the spill

Minor Spill
(Small amount of powder)

Minor

Major Spill
(Large amount or outside hood)

Major

3. Don appropriate PPE
(including respirator)

3. Call Emergency Services/
Environmental Health & Safety

4. Gently cover with
wetted absorbent material

5. Collect material with
scoop and place in

waste container

6. Decontaminate area
with appropriate solvent

7. Dispose of all
materials as hazardous waste
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Cytosol

Nigericin
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Cell Membrane

NLRP3 Inflammasome
Activation

triggers

Pro-Caspase-1 -> Caspase-1

activates

Pro-IL-1β -> IL-1β (secreted)

cleaves

Pro-IL-18 -> IL-18 (secreted)

cleaves

Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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